Cas no 35461-95-1 (3-(Furan-2-yl)phenol)

• Product Name: 3-(Furan-2-yl)phenol
• CAS No: 35461-95-1
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD06802321
• CID: 2823519
• PubChem ID: 20099950
• Update Time: 2025-10-31

3-(Furan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS004116133
• MFCD06802321
• 35461-95-1
• ABRXUYBBUJFCSR-UHFFFAOYSA-N
• 3-(2-furanyl)phenol
• 3-(2-Furyl)phenol
• DB-127926
• DTXSID40602461
• 3-(Furan-2-yl)phenol, 95%
• SCHEMBL418106
• 3-(Furan-2-yl)phenol

• MDL： MFCD06802321
• Inchi： 1S/C10H8O2/c11-9-4-1-3-8(7-9)10-5-2-6-12-10/h1-7,11H
• InChI Key： ABRXUYBBUJFCSR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 160.052429494Da
• Monoisotopic Mass: 160.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4Ų

Additional information on 3-(Furan-2-yl)phenol

Recent Advances in the Study of 3-(Furan-2-yl)phenol (CAS: 35461-95-1) in Chemical Biology and Pharmaceutical Research

3-(Furan-2-yl)phenol (CAS: 35461-95-1) is a bioactive compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This phenolic derivative, characterized by its furan ring, exhibits unique chemical properties that make it a promising candidate for drug development and biological studies. Recent studies have explored its synthesis, mechanism of action, and therapeutic potential, shedding light on its versatility in addressing various medical challenges.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to produce 3-(Furan-2-yl)phenol with high purity and yield, enabling further exploration of its biological activities. Its structural features, including the phenolic hydroxyl group and the furan ring, contribute to its ability to interact with biological targets, such as enzymes and receptors, making it a valuable tool in medicinal chemistry.

In recent pharmacological studies, 3-(Furan-2-yl)phenol has demonstrated notable anti-inflammatory and antioxidant properties. These effects are attributed to its ability to scavenge free radicals and modulate inflammatory pathways. For instance, in vitro assays have shown that the compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its antioxidant activity has been linked to the protection of cellular components from oxidative stress, which is implicated in aging and various chronic conditions.

Another promising avenue of research involves the compound's potential anticancer properties. Preliminary studies have indicated that 3-(Furan-2-yl)phenol can induce apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. These findings have spurred further investigations into its mechanism of action and its potential as an adjunct therapy in oncology. However, more in vivo studies are needed to validate these effects and assess the compound's safety profile.

Beyond its therapeutic potential, 3-(Furan-2-yl)phenol has also been explored for its applications in material science and chemical sensing. Its unique electronic properties and ability to form stable complexes with metal ions make it a candidate for developing sensors and functional materials. For example, researchers have utilized the compound in the design of fluorescent probes for detecting metal ions in biological and environmental samples.

In conclusion, 3-(Furan-2-yl)phenol (CAS: 35461-95-1) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its synthetic accessibility, position it as a valuable molecule for future drug discovery and development efforts. Continued research into its mechanisms and applications will likely uncover new opportunities for leveraging this compound in addressing unmet medical needs.